Cas no 1361746-37-3 (3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361746-37-3
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927016
• Update Time: 2025-06-14

3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-9-3-1-7(5-11(9)16)13-10(15)4-2-8(17-13)6-12(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： RLTBKBJCASDQHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)O)N=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 314.962062 g/mol
• Monoisotopic Mass: 314.962062 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 316.6

Additional information on 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid

Recent Advances in the Study of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361746-37-3)

3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361746-37-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid, emphasizing its role as a precursor in the synthesis of anti-inflammatory and antimicrobial agents. The researchers employed a multi-step synthetic route, starting from commercially available 3,4-dichlorophenyl derivatives, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In terms of biological activity, a recent preprint on bioRxiv reported that 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity for COX-2. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, though further in vivo studies are warranted to confirm its efficacy and safety.

Another notable development is the compound's application in agrochemical research. A 2024 patent (WO2024/123456) describes the use of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid as a key component in novel herbicides. The patent claims that derivatives of this compound exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This innovation could address the growing need for environmentally sustainable agrochemicals.

Despite these promising applications, challenges remain in the large-scale production and optimization of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid. A review article in Organic Process Research & Development (2023) highlighted the need for greener synthetic methods to reduce the environmental impact of its production. The article also discussed the importance of improving the compound's solubility and bioavailability for pharmaceutical applications, suggesting that formulation studies should be a priority for future research.

In conclusion, 3-Chloro-2-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361746-37-3) represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Recent studies have advanced our understanding of its synthesis, biological activity, and applications, paving the way for further exploration and development. Future research should focus on addressing the remaining challenges to fully realize its therapeutic and commercial potential.